Cas no 2243322-62-3 (1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 2243322-62-3
• MF: C₁₁H₁₉BN₂O₂
• MW: 222.091762781143
• MDL: MFCD24448816
• CID: 4756456
• PubChem ID: 74890428
• Update Time: 2026-02-26

1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1,5-Dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• KM4141
• W2859
• 1,5-DIMETHYL-1H-PYRAZOLE-3-BORONIC ACID PINACOL ESTER
• 1,5-dimethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1,5-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

• MDL： MFCD24448816
• Inchi： 1S/C11H19BN2O2/c1-8-7-9(13-14(8)6)12-15-10(2,3)11(4,5)16-12/h7H,1-6H3
• InChI Key： IETUYGOJUSENMA-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)N(C)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.153958g/mol
• Monoisotopic Mass: 222.153958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• Molecular Weight: 222.09g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters